Cas no 1955548-17-0 ((1-ethyl-1H-1,2,3-triazol-4-yl)methanamine hydrochloride)

• Product Name: (1-ethyl-1H-1,2,3-triazol-4-yl)methanamine hydrochloride
• CAS No: 1955548-17-0
• MDL: MFCD29991994
• CID: 4631573
• PubChem ID: 122164095
• Update Time: 2025-05-19

(1-ethyl-1H-1,2,3-triazol-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-ethyl-1H-1,2,3-triazol-4-yl)methanamine hydrochloride

• MDL： MFCD29991994

Additional information on (1-ethyl-1H-1,2,3-triazol-4-yl)methanamine hydrochloride

Introduction to (1-ethyl-1H-1,2,3-triazol-4-yl)methanamine hydrochloride (CAS No. 1955548-17-0)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the realm of medicinal chemistry. One such compound, (1-ethyl-1H-1,2,3-triazol-4-yl)methanamine hydrochloride, identified by its CAS number 1955548-17-0, has garnered significant attention due to its unique structural properties and potential applications in therapeutic interventions. This introduction aims to provide a comprehensive overview of the compound, emphasizing its chemical characteristics, pharmacological significance, and recent advancements in research.

The molecular structure of (1-ethyl-1H-1,2,3-triazol-4-yl)methanamine hydrochloride consists of a triazole ring substituted with an ethyl group at the 1-position and a methanamine moiety at the 4-position, which is further salted with hydrochloric acid. This configuration imparts distinct physicochemical properties that make it a promising candidate for various biological assays. The triazole ring is a well-known pharmacophore found in numerous bioactive molecules, contributing to its stability and reactivity under different conditions.

In recent years, there has been a surge in research focused on developing novel scaffolds that incorporate heterocyclic structures for medicinal applications. The triazole moiety in this compound is particularly noteworthy due to its ability to interact with biological targets in multiple ways. For instance, it can form hydrogen bonds, participate in π-stacking interactions, and exhibit favorable solubility characteristics. These properties are crucial for designing compounds that can efficiently cross biological membranes and reach their intended targets within the body.

The hydrochloride salt form of (1-ethyl-1H-1,2,3-triazol-4-yl)methanamine hydrochloride enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This solubility profile is essential for drug delivery systems that require precise dosing and rapid absorption. Additionally, the salt form can improve the compound's stability during storage and transportation, ensuring that its therapeutic efficacy is maintained over time.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacological agents. Researchers have been exploring its utility in generating derivatives that exhibit enhanced biological activity or improved pharmacokinetic profiles. For example, modifications to the ethyl group or the methanamine moiety could lead to compounds with targeted effects on specific enzymes or receptors involved in disease pathways.

The field of drug discovery has seen significant advancements благодаря to computational methods that predict molecular interactions. These tools have been instrumental in identifying how (1-ethyl-1H-1,2,3-triazol-4-yl)methanamine hydrochloride might interact with biological targets such as kinases or transcription factors. By leveraging these computational approaches, scientists can design experiments more efficiently and reduce the time required to bring new drugs to market.

In addition to its synthetic potential, this compound has shown promise in preclinical studies as a modulator of inflammatory pathways. Inflammatory responses are central to numerous diseases, including autoimmune disorders and chronic infections. The ability of (1-ethyl-1H-1,2,3-triazol-4-yl)methanamine hydrochloride to interact with key inflammatory mediators has prompted investigations into its potential as an anti-inflammatory agent. Preliminary findings suggest that it may inhibit the production of pro-inflammatory cytokines without affecting normal physiological processes.

The development of new therapeutic strategies often involves understanding the complex interplay between multiple biological systems. The unique structure of (1-ethyl-1H-1,2,3-triazol-4-yl)methanamine hydrochloride makes it a versatile tool for studying these interactions. Its ability to modulate various signaling pathways opens up possibilities for treating conditions that involve multiple disease mechanisms simultaneously.

As research continues to uncover new applications for this compound, it is likely that additional derivatives will be synthesized and tested for their therapeutic potential. The combination of experimental validation and computational modeling will be crucial in determining how best to harness the properties of this molecule for medical benefit.

In conclusion, (1)-ethyl-()-hydrochloride represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its role as an intermediate in drug synthesis and its potential as a therapeutic agent highlight its importance in ongoing research efforts aimed at improving human health.